[3-(Benzyloxy)-5-chloro-4-fluorophenyl]boronic acid

• IUPAC Name: (3-chloro-4-fluoro-5-phenylmethoxyphenyl)boronic acid
• InChI: InChI=1S/C13H11BClFO3/c15-11-6-10(14(17)18)7-12(13(11)16)19-8-9-4-2-1-3-5-9/h1-7,17-18H,8H2
• InChI Key: UJLHRCGDOSEYSC-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C(=C1)Cl)F)OCC2=CC=CC=C2)(O)O
• Molecular Formula: C13H11BClFO3
• Molecular Weight: 280.49 g/mol

Description

“[3-(Benzyloxy)-5-chloro-4-fluorophenyl]boronic acid” is a chemical compound with the CAS Number: 2096340-14-4. It has a molecular weight of 280.49. The compound is solid in its physical form.

Molecular Structure Analysis

The IUPAC name for this compound is 3-(benzyloxy)-5-chloro-4-fluorophenylboronic acid. The InChI code for this compound is 1S/C13H11BClFO3/c15-11-6-10(14(17)18)7-12(13(11)16)19-8-9-4-2-1-3-5-9/h1-7,17-18H,8H2.

Scientific Research Applications

Catalytic Protodeboronation

• Application : A radical-based catalytic protodeboronation method was developed for 1°, 2°, and 3° alkyl boronic esters. This approach enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. The method was applied to methoxy-protected (−)-Δ8-THC and cholesterol. .

Palladium-Based Fluorination Reagent

• Application : 3-(Benzyloxy)phenylboronic acid serves as a precursor for palladium-based fluoride-derived electrophilic fluorination reagents. .

Suzuki–Miyaura Coupling

• Application : Boronic acids and their esters are essential reagents in this coupling. .

Drug Design and Delivery

• Application : Phenylboronic pinacol esters, including 3-(Benzyloxy)phenylboronic acid, are considered for drug design and delivery. Their boron-carrier properties are suitable for neutron capture therapy. .

Safety and Hazards

The safety data sheet for this compound suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Personal protective equipment, including a dust mask type N95 (US), eyeshields, and gloves, is recommended.